![molecular formula C11H11BrFN3O B2789151 2-(3-Bromo-N-cyano-4-fluoroanilino)-N,N-dimethylacetamide CAS No. 1436273-07-2](/img/structure/B2789151.png)
2-(3-Bromo-N-cyano-4-fluoroanilino)-N,N-dimethylacetamide
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Overview
Description
2-(3-Bromo-N-cyano-4-fluoroanilino)-N,N-dimethylacetamide is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound is also known as BFA-NCA and has been used in various fields of research, including medicinal chemistry, biochemistry, and pharmacology. In
Mechanism of Action
The mechanism of action of BFA-NCA is not fully understood. However, it has been reported to inhibit the activity of protein phosphatase 2A (PP2A), which is a key regulator of various cellular processes, including cell growth, differentiation, and apoptosis. PP2A inhibition by BFA-NCA has been shown to induce cell cycle arrest and apoptosis in cancer cells.
Biochemical and Physiological Effects:
BFA-NCA has been reported to have various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells by inhibiting PP2A activity. BFA-NCA has also been reported to induce oxidative stress and DNA damage in cancer cells. However, the effects of BFA-NCA on normal cells are not fully understood.
Advantages and Limitations for Lab Experiments
BFA-NCA has several advantages for lab experiments. It is a fluorescent probe that can be used for the detection of metal ions and has potential applications in bioimaging. BFA-NCA has also been reported to have anti-tumor activity and can be used in the development of novel anti-cancer agents. However, the limitations of BFA-NCA include its potential toxicity and the lack of understanding of its effects on normal cells.
Future Directions
There are several future directions for the research of BFA-NCA. One direction is the development of novel anti-cancer agents based on BFA-NCA. The potential use of BFA-NCA in bioimaging and the detection of metal ions can also be explored further. The effects of BFA-NCA on normal cells and its potential toxicity need to be studied in more detail. The optimization of the synthesis method for better yields and the development of more efficient and cost-effective methods for the production of BFA-NCA are also important future directions.
Conclusion:
In conclusion, BFA-NCA is a chemical compound with potential applications in scientific research. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of BFA-NCA in various fields of research.
Synthesis Methods
The synthesis of BFA-NCA involves the reaction of 3-bromo-4-fluoroaniline with cyanogen bromide, followed by the reaction of the resulting product with N,N-dimethylacetamide. This method has been reported in various research articles and has been optimized for better yields.
Scientific Research Applications
BFA-NCA has been used in various scientific research applications, including medicinal chemistry, biochemistry, and pharmacology. It has been reported to have potential anti-tumor activity and has been used in the development of novel anti-cancer agents. BFA-NCA has also been used as a fluorescent probe for the detection of metal ions and has been studied for its potential use in bioimaging.
properties
IUPAC Name |
2-(3-bromo-N-cyano-4-fluoroanilino)-N,N-dimethylacetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11BrFN3O/c1-15(2)11(17)6-16(7-14)8-3-4-10(13)9(12)5-8/h3-5H,6H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LFCSGWPUTZJXCZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C(=O)CN(C#N)C1=CC(=C(C=C1)F)Br |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11BrFN3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
300.13 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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